(S)-1-(5-Bromopyridin-2-YL)ethanamine

• IUPAC Name: (1S)-1-(5-bromopyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key: VKVGAVMRFMGWMB-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)Br)N
• Isomeric SMILES: C[C@@H](C1=NC=C(C=C1)Br)N
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID50679442
• Molecular Weight: 201.06 g/mol
• CAS RN: 915720-70-6

Description

(S)-1-(5-Bromopyridin-2-YL)ethanamine, also known as 5-bromopyridine-2-ethanamine, is a heterocyclic compound with a five-membered ring containing nitrogen, bromine, and carbon atoms. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals and other compounds. 5-bromopyridine-2-ethanamine has been widely studied in scientific research, and its synthesis methods, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been thoroughly investigated.

Scientific Research Applications

Mitochondria-Targeted Anticancer Agents

Recent studies have investigated cyclometalated iridium (III) complexes containing the 2- (5-bromopyridin-2-yl)benzo [d]thiazole ligand. These complexes localize primarily in mitochondria and interact with reactive mitochondrial proteins. . Complexes like these hold promise as targeted therapies for cancer treatment.

Fluorescent Probes and Imaging Agents

The pyridine ring in (S)-1-(5-Bromopyridin-2-YL)ethanamine can be functionalized with fluorescent groups. Such derivatives find applications as imaging agents in biological studies. By selectively labeling specific cellular components, researchers gain insights into cellular processes, protein localization, and disease mechanisms.

Synthesis routes and methods

Procedure details

To a stirred solution of 5-bromo-pyridine-2-carbonitrile (1 g, 5.46 mmol) in dry THF (10 mL) was added dropwise MeMgBr (2.03 mL, 6.09 mmol, 3M in THF) at −20° C. under N2 atmosphere. After the addition, the reaction mixture was stirred at room temperature for 30 mins. The suspension was then treated with methanol (20 mL) and NaBH4 (0.4 g, 13.3 mmol). The reaction was stirred at room temperature for 10 hrs and then poured into H2O (10 mL) and aqueous NaOH (2M, 10 mL), extracted with EtOAc (50 mL×2). The combined organic layers were washed with brine (50 mL×3), dried over Na2SO4 and concentrated in vacuum. The residue was purified by a silica gel column chromatography (petroleum:EtOAc 3:1) to give 1-(5-bromo-pyridin-2-yl)-ethylamine (0.65 g, 59%) as a yellow liquid.